Cas no 2034508-60-4 (2-(methylsulfanyl)-N-{2-[2-(pyrazin-2-yl)-1H-imidazol-1-yl]ethyl}benzamide)

2-(Methylsulfanyl)-N-{2-[2-(pyrazin-2-yl)-1H-imidazol-1-yl]ethyl}benzamide is a heterocyclic compound featuring a benzamide core linked to a pyrazine-substituted imidazole moiety via an ethyl spacer, with a methylsulfanyl group at the ortho position. This structure confers potential utility in medicinal chemistry, particularly as a scaffold for kinase inhibitors or bioactive intermediates due to its imidazole and pyrazine functionalities, which are known to enhance binding affinity and solubility. The methylsulfanyl group may further modulate electronic properties and metabolic stability. Its well-defined synthetic route allows for precise modifications, making it a versatile candidate for structure-activity relationship studies in drug discovery.
2-(methylsulfanyl)-N-{2-[2-(pyrazin-2-yl)-1H-imidazol-1-yl]ethyl}benzamide structure
2034508-60-4 structure
Product Name:2-(methylsulfanyl)-N-{2-[2-(pyrazin-2-yl)-1H-imidazol-1-yl]ethyl}benzamide
CAS No:2034508-60-4
MF:C17H17N5OS
MW:339.414781332016
CID:5335158
Update Time:2025-11-02

2-(methylsulfanyl)-N-{2-[2-(pyrazin-2-yl)-1H-imidazol-1-yl]ethyl}benzamide Chemical and Physical Properties

Names and Identifiers

    • 2-(methylthio)-N-(2-(2-(pyrazin-2-yl)-1H-imidazol-1-yl)ethyl)benzamide
    • 2-methylsulfanyl-N-[2-(2-pyrazin-2-ylimidazol-1-yl)ethyl]benzamide
    • 2-(methylsulfanyl)-N-{2-[2-(pyrazin-2-yl)-1H-imidazol-1-yl]ethyl}benzamide
    • Inchi: 1S/C17H17N5OS/c1-24-15-5-3-2-4-13(15)17(23)21-9-11-22-10-8-20-16(22)14-12-18-6-7-19-14/h2-8,10,12H,9,11H2,1H3,(H,21,23)
    • InChI Key: AHFMINKEHAFXDK-UHFFFAOYSA-N
    • SMILES: S(C)C1C=CC=CC=1C(NCCN1C=CN=C1C1C=NC=CN=1)=O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 6
  • Complexity: 410
  • XLogP3: 1
  • Topological Polar Surface Area: 98

2-(methylsulfanyl)-N-{2-[2-(pyrazin-2-yl)-1H-imidazol-1-yl]ethyl}benzamide Pricemore >>

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Additional information on 2-(methylsulfanyl)-N-{2-[2-(pyrazin-2-yl)-1H-imidazol-1-yl]ethyl}benzamide

Exploring 2-(methylsulfanyl)-N-{2-[2-(pyrazin-2-yl)-1H-imidazol-1-yl]ethyl}benzamide (CAS No. 2034508-60-4): A Comprehensive Overview

The compound 2-(methylsulfanyl)-N-{2-[2-(pyrazin-2-yl)-1H-imidazol-1-yl]ethyl}benzamide (CAS No. 2034508-60-4) is a unique chemical entity that has garnered significant interest in the field of medicinal chemistry and drug discovery. This molecule, characterized by its complex structure featuring a pyrazine and imidazole core, is often explored for its potential biological activities. Researchers and pharmaceutical companies are increasingly focusing on such heterocyclic compounds due to their versatility in drug design and therapeutic applications.

One of the key structural features of 2-(methylsulfanyl)-N-{2-[2-(pyrazin-2-yl)-1H-imidazol-1-yl]ethyl}benzamide is the presence of a methylsulfanyl group, which can influence the compound's pharmacokinetic properties. The benzamide moiety further enhances its potential interactions with biological targets, making it a promising candidate for further study. The combination of these functional groups contributes to the compound's unique chemical profile, which is often searched in academic and industrial research databases.

In recent years, there has been a surge in interest around heterocyclic compounds like 2-(methylsulfanyl)-N-{2-[2-(pyrazin-2-yl)-1H-imidazol-1-yl]ethyl}benzamide, particularly in the context of drug discovery and targeted therapies. With the rise of personalized medicine and the need for novel therapeutic agents, researchers are keen to explore the potential of such molecules in addressing unmet medical needs. The compound's pyrazine-imidazole scaffold is particularly noteworthy, as similar structures have shown activity in various biological assays.

The synthesis and characterization of 2-(methylsulfanyl)-N-{2-[2-(pyrazin-2-yl)-1H-imidazol-1-yl]ethyl}benzamide (CAS No. 2034508-60-4) involve advanced organic chemistry techniques. The compound's molecular weight, solubility, and stability are critical parameters that researchers often investigate. These properties are essential for determining the compound's suitability for further development, whether in academic research or industrial applications. Given the complexity of its structure, synthetic routes to this compound are often a topic of discussion in chemical forums and publications.

From a commercial perspective, 2-(methylsulfanyl)-N-{2-[2-(pyrazin-2-yl)-1H-imidazol-1-yl]ethyl}benzamide is of interest to suppliers and distributors specializing in fine chemicals and research compounds. The demand for such specialized molecules is driven by the pharmaceutical and biotechnology sectors, where innovative compounds are continuously sought after for screening and development. The compound's CAS number, 2034508-60-4, serves as a unique identifier, ensuring accurate sourcing and procurement in global markets.

In the context of bioactivity, preliminary studies on similar compounds suggest potential interactions with enzymes and receptors involved in various disease pathways. While specific data on 2-(methylsulfanyl)-N-{2-[2-(pyrazin-2-yl)-1H-imidazol-1-yl]ethyl}benzamide may still be emerging, the structural analogs have demonstrated promising results in early-stage research. This has led to increased curiosity about its mechanism of action and therapeutic potential, making it a hot topic in scientific discussions.

Another area of interest is the compound's potential role in cancer research. Given the increasing focus on oncology and the need for novel chemotherapeutic agents, molecules like 2-(methylsulfanyl)-N-{2-[2-(pyrazin-2-yl)-1H-imidazol-1-yl]ethyl}benzamide are often explored for their ability to modulate cellular pathways. Researchers are particularly interested in its structure-activity relationship (SAR), which could provide insights into optimizing its efficacy and reducing side effects.

Environmental and safety considerations are also paramount when dealing with specialized chemicals like 2-(methylsulfanyl)-N-{2-[2-(pyrazin-2-yl)-1H-imidazol-1-yl]ethyl}benzamide. Proper handling, storage, and disposal protocols must be followed to ensure compliance with regulatory standards. While the compound is not classified as hazardous under standard guidelines, its use in laboratory settings requires adherence to best practices to minimize risks.

The future of 2-(methylsulfanyl)-N-{2-[2-(pyrazin-2-yl)-1H-imidazol-1-yl]ethyl}benzamide (CAS No. 2034508-60-4) lies in its potential applications across multiple scientific disciplines. As research progresses, more data will likely emerge regarding its biological activity, synthetic accessibility, and commercial viability. For now, it remains a compound of significant interest to chemists, pharmacologists, and industry professionals alike.

In conclusion, 2-(methylsulfanyl)-N-{2-[2-(pyrazin-2-yl)-1H-imidazol-1-yl]ethyl}benzamide represents a fascinating area of study within the realm of medicinal chemistry. Its unique structural features, combined with the growing demand for innovative therapeutic agents, position it as a compound worth watching in the coming years. Whether you're a researcher, supplier, or enthusiast, staying updated on the latest developments related to this molecule is essential for leveraging its full potential.

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